Cas no 1804755-78-9 (3-Amino-4-(difluoromethyl)pyridine-5-acetonitrile)

• Product Name: 3-Amino-4-(difluoromethyl)pyridine-5-acetonitrile
• CAS No: 1804755-78-9
• MF: C₈H₇F₂N₃
• MW: 183.158087968826
• CID: 4845049
• Update Time: 2025-06-25

3-Amino-4-(difluoromethyl)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-(difluoromethyl)pyridine-5-acetonitrile

• Inchi： 1S/C8H7F2N3/c9-8(10)7-5(1-2-11)3-13-4-6(7)12/h3-4,8H,1,12H2
• InChI Key： CDBKAZGDQLNJNC-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=CC=1CC#N)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 211
• XLogP3: 0.4
• Topological Polar Surface Area: 62.7

Additional information on 3-Amino-4-(difluoromethyl)pyridine-5-acetonitrile

Introduction to 3-Amino-4-(difluoromethyl)pyridine-5-acetonitrile (CAS No. 1804755-78-9) and Its Applications in Modern Chemical Biology

3-Amino-4-(difluoromethyl)pyridine-5-acetonitrile (CAS No. 1804755-78-9) is a highly versatile intermediate in the realm of chemical biology, playing a pivotal role in the synthesis of pharmacologically active compounds. This compound, characterized by its pyridine core substituted with an amino group, a difluoromethyl moiety, and an acetonitrile functional group, has garnered significant attention due to its utility in drug discovery and development. The unique structural features of this molecule contribute to its reactivity and compatibility with various synthetic pathways, making it a valuable building block for medicinal chemists.

The amino group at the 3-position of the pyridine ring provides a nucleophilic site for further functionalization, enabling the construction of more complex molecular architectures. This property is particularly advantageous in the design of small-molecule inhibitors targeting enzymes and receptors involved in critical biological pathways. The difluoromethyl group, located at the 4-position, is a well-documented pharmacophore that enhances metabolic stability, lipophilicity, and binding affinity in drug candidates. Its presence in 3-Amino-4-(difluoromethyl)pyridine-5-acetonitrile underscores its potential as a key component in the development of next-generation therapeutics.

The acetonitrile substituent at the 5-position introduces polarity and solubility characteristics that are beneficial for pharmaceutical applications. This functional group also serves as a handle for further derivatization, allowing chemists to tailor the compound’s properties for specific biological targets. The combination of these structural elements makes 3-Amino-4-(difluoromethyl)pyridine-5-acetonitrile a multifaceted tool in synthetic chemistry, particularly relevant in the pursuit of novel treatments for diseases such as cancer, inflammation, and neurodegeneration.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated pyridines in drug design. Studies have demonstrated that incorporating fluorine atoms into heterocyclic compounds can significantly improve their pharmacokinetic profiles. For instance, research published in leading journals like *Journal of Medicinal Chemistry* and *Bioorganic & Medicinal Chemistry* has shown that fluorinated pyridines exhibit enhanced binding affinity to protein targets due to their ability to modulate electronic properties and steric interactions. The difluoromethyl group in 3-Amino-4-(difluoromethyl)pyridine-5-acetonitrile aligns with this trend, offering a promising scaffold for developing high-affinity ligands.

In addition to its role as a synthetic intermediate, 3-Amino-4-(difluoromethyl)pyridine-5-acetonitrile has been explored in the development of bioactive molecules with targeted therapeutic effects. For example, researchers have utilized this compound to synthesize kinase inhibitors, which are crucial in treating various cancers. Kinases are enzymes that play a central role in cell signaling pathways, and their dysregulation is often associated with disease progression. By leveraging the reactivity of the amino group, difluoromethyl moiety, and acetonitrile substituent, chemists have been able to design potent inhibitors that selectively target aberrant kinases without affecting normal cellular processes.

The versatility of 3-Amino-4-(difluoromethyl)pyridine-5-acetonitrile extends beyond kinase inhibition. It has also been employed in the synthesis of compounds targeting other enzyme families, such as proteases and phosphodiesterases. These enzymes are integral to numerous physiological processes and are often implicated in pathologies when their activity is disrupted. The structural features of this compound facilitate the creation of selective inhibitors that can modulate enzyme function without off-target effects. Such precision is critical for developing safe and effective drugs.

Moreover, the growing interest in fluorinated compounds stems from their ability to influence molecular properties such as bioavailability and metabolic stability. The difluoromethyl group enhances lipophilicity while maintaining metabolic resistance, making it an attractive feature for drug candidates intended for oral administration. This characteristic has been exploited in the design of antiviral and antibacterial agents where rapid absorption and prolonged circulation are desirable.

Recent studies have also explored the use of computational methods to predict the biological activity of fluorinated pyridines like 3-Amino-4-(difluoromethyl)pyridine-5-acetonitrile. Machine learning models have been trained on large datasets containing experimentally determined binding affinities and structural information to identify promising scaffolds for drug discovery. These computational approaches complement traditional synthetic strategies by providing rapid screening tools that accelerate the identification of lead compounds.

The integration of these computational methods with experimental techniques has led to innovative drug development pipelines. For instance, virtual screening algorithms can identify potential derivatives of 3-Amino-4-(difluoromethyl)pyridine-5-acetonitrile that exhibit improved pharmacological properties before any synthetic work is initiated. This streamlined approach not only saves time but also reduces costs associated with hit identification and optimization.

Another area where this compound has shown promise is in the development of probes for biochemical assays. Fluorescently labeled derivatives can be used to study enzyme kinetics and protein-protein interactions in vitro. Such assays are essential for understanding molecular mechanisms underlying diseases and for validating potential drug targets before moving into clinical trials.

The synthesis of complex molecules often requires multi-step reactions involving various functional groups. The compatibility of the amino group, difluoromethyl moiety, and acetonitrile substituent with different reaction conditions makes 3-Amino-4-(difluoromethyl)pyridine-5-acetonitrile a versatile intermediate suitable for diverse synthetic transformations. For example, nucleophilic substitution reactions at the amino group can introduce new functionalities, while palladium-catalyzed cross-coupling reactions can be employed at the pyridine ring or other reactive sites.

In conclusion,3-Amino-4-(difluoromethyl)pyridine-5-acetonitrile (CAS No. 1804755-78-9) is a valuable building block in chemical biology with broad applications in drug discovery and development. Its unique structural features enable the synthesis of pharmacologically active compounds targeting various diseases. The incorporation of fluorinated moieties enhances metabolic stability and binding affinity, making it an attractive scaffold for medicinal chemists seeking to develop next-generation therapeutics.